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Aumitin: Mechanism and Experimental Data

The discovery and characterization of Aumitin are documented in a 2018 study [1]. The tables below

summarize the key quantitative findings and the experimental methods used to obtain them.

Table 1: Summary of Quantitative Data on Aumitin [1]

Experimental

Measurement Parameter Result (ICso) Key Finding

System
Autophagy Inhibition MCF-7 cells 0.12 £0.07 Potently inhibits autophagic
(Starvation-induced) UM flux.
Autophagy Inhibition MCF-7 cells 0.24 £ 0.20 Acts downstream of mTOR.
(Rapamycin-induced) UM
Mitochondrial Resp. HelLa cells 0.11+0.21 Strongly suppresses oxygen
Inhibition uM consumption.
Mitochondrial Resp. MCF-7 cells 0.44 +£0.11 Effect is consistent across cell
Inhibition UM lines.
Complex I Inhibition (NADH- Isolated Significant Directly targets and inhibits
CoQ reductase assay) mitochondria inhibition mitochondrial Complex I.
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Table 2: Key Experimental Protocols for Aumitin [1]

Experimental
Method

Key Details

Purpose

High-Content
Autophagy
Screening

Western Blot
Analysis

Seahorse XF
Analyzer Assay

Semi-Intact Cell
Respiration Assay

In Vitro Complex |
Activity Assay

MCEF-7 cells stably expressing eGFP-LC3.
Autophagy induced by starvation or
rapamycin.

Monitoring LC3-1 to LC3-Il lipidation and
p62/SQSTM1 degradation.

Measurement of Oxygen Consumption Rate
(OCR) and Extracellular Acidification Rate
(ECAR) in live cells.

Plasma membrane permeabilized with
digitonin; specific substrates fed to individual
mitochondrial complexes.

Measurement of NADH-coenzyme Q
reductase activity in isolated mitochondria.

Phenotypic identification of
novel autophagy inhibitors.

Confirmation of autophagic
flux inhibition.

Assessment of mitochondrial
respiration vs. glycolytic
activity.

Identification of the specific
mitochondrial complex being
targeted.

Direct confirmation of
Complex I inhibition.

The Challenge of Comparing with Autophinib

While the same 2018 study that describes Aumitin explicitly states that Autophinib "did not modulate
mitochondrial respiration” [1], specific quantitative OCR data or detailed protocols for this negative finding
were not fully elaborated in the search results. Therefore, a direct, data-to-data comparison is not currently

possible.

The following diagram illustrates the distinct mechanisms of action for both compounds based on the

available information.
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As the diagram shows, Aumitin and Autophinib inhibit autophagy through fundamentally different primary

targets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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